Cas no 733740-79-9 ( )
structure
Product Name:
CAS No:733740-79-9
MF:C14H16O3
MW:232.275044441223
CID:978004
PubChem ID:24722383
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- LogP
- trans-2-(2-Methylbenzoyl)cyclopentane-1-carboxylic acid
- DTXSID10641322
- 733740-79-9
- MFCD01311234
- TRANS-2-(2-METHYLBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
- (1R,2R)-2-(2-Methylbenzoyl)cyclopentane-1-carboxylic acid
- AKOS016017597
- DB-199985
-
-
- MDL: MFCD01311234
- Inchi: 1S/C14H16O3/c1-9-5-2-3-6-10(9)13(15)11-7-4-8-12(11)14(16)17/h2-3,5-6,11-12H,4,7-8H2,1H3,(H,16,17)/t11-,12-/m1/s1
- InChI Key: JCFJOOWFROHYMP-VXGBXAGGSA-N
- SMILES: O=C(C1C=CC=CC=1C)[C@@H]1CCC[C@H]1C(=O)O
Computed Properties
- Exact Mass: 232.109944368g/mol
- Monoisotopic Mass: 232.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 54.4Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AH17422-1g |
trans-2-(2-Methylbenzoyl)cyclopentane-1-carboxylic acid |
733740-79-9 | >95% | 1g |
$1912.00 | 2024-04-19 | |
| A2B Chem LLC | AH17422-2g |
trans-2-(2-Methylbenzoyl)cyclopentane-1-carboxylic acid |
733740-79-9 | >95% | 2g |
$2759.00 | 2024-04-19 | |
| A2B Chem LLC | AH17422-5g |
trans-2-(2-Methylbenzoyl)cyclopentane-1-carboxylic acid |
733740-79-9 | >95% | 5g |
$4964.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673455-1g |
(1R,2R)-2-(2-methylbenzoyl)cyclopentane-1-carboxylic acid |
733740-79-9 | 98% | 1g |
¥22451.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673455-2g |
(1R,2R)-2-(2-methylbenzoyl)cyclopentane-1-carboxylic acid |
733740-79-9 | 98% | 2g |
¥34986.00 | 2024-07-28 | |
| Crysdot LLC | CD12038470-1g |
trans-2-(2-Methylbenzoyl)cyclopentane-1-carboxylic acid |
733740-79-9 | 95+% | 1g |
$1445 | 2024-07-24 | |
| Crysdot LLC | CD12038470-5g |
trans-2-(2-Methylbenzoyl)cyclopentane-1-carboxylic acid |
733740-79-9 | 95+% | 5g |
$3384 | 2024-07-24 |
Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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